Cas no 683218-94-2 (3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid
• CAS No: 683218-94-2
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 970080
• PubChem ID: 44890947
• Update Time: 2025-10-30

3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-BOC-2-AMINOMETHYL-3-P-TOLYL-PROPIONIC ACID
• 3-(tert-butoxycarbonylamino)-2-(4-methylbenzyl)propanoic acid
• Benzenepr<wbr>
• LogP
• 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid
• CS-0231109
• AB34776
• 2-[(4-methylphenyl)methyl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• AB34777
• 3-{[(tert-butoxy)carbonyl]amino}-2-[(4-methylphenyl)methyl]propanoic acid
• 2-(tert-butoxycarbonylamino-methyl)-3-p-tolyl-propionic acid
• 3-(Boc-amino)-2-(4-methylbenzyl)propanoic acid
• 2-N-Boc-2-aminomethyl-3-p-tolylpropionic acid
• Z1505697258
• (S)-2-(TERT-BUTOXYCARBONYLAMINO-METHYL)-3-P-TOLYL-PROPIONIC ACID
• 2-{[(tert-Butoxycarbonyl)amino]methyl}-3-(4-methylphenyl)propanoic acid
• (R)-2-(TERT-BUTOXYCARBONYLAMINO-METHYL)-3-P-TOLYL-PROPIONIC ACID
• A836099
• AKOS022793703
• EN300-1071210
• DTXSID50661428
• 683218-94-2

• Inchi： 1S/C16H23NO4/c1-11-5-7-12(8-6-11)9-13(14(18)19)10-17-15(20)21-16(2,3)4/h5-8,13H,9-10H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： JJPHGZYHLDUGOU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)CC1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16279
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid (CAS No. 683218-94-2)

3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid (CAS No. 683218-94-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other bioactive molecules due to its unique structural properties and functional groups.

The chemical structure of 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid consists of a tert-butoxycarbonyl (Boc) protecting group attached to an amino group, a carboxylic acid functional group, and a substituted benzyl moiety. The Boc protecting group is widely used in organic synthesis to temporarily block the reactivity of the amino group, allowing for selective reactions at other sites of the molecule. This makes the compound highly valuable in the stepwise synthesis of complex peptides and proteins.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used as a building block in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacological properties such as enhanced stability and reduced immunogenicity.

In addition to its applications in peptide synthesis, 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid has also been explored for its potential use in drug delivery systems. The presence of the carboxylic acid group allows for the formation of ester linkages with various polymers, which can be utilized to create drug carriers with controlled release properties. This is particularly useful in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

The physicochemical properties of 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid have been extensively studied. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for use in various synthetic protocols and analytical techniques.

The synthetic route for preparing 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid typically involves several steps. One common approach starts with the reaction of 4-methylbenzyl chloride with an appropriate amino acid derivative, followed by protection of the amino group with tert-butanol under acidic conditions. The resulting intermediate is then subjected to further functionalization or deprotection as needed for specific applications.

In terms of safety and handling, it is important to note that while 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn, and work should be conducted in a well-ventilated area or fume hood.

The potential applications of 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid extend beyond traditional medicinal chemistry. Recent research has explored its use in materials science, particularly in the development of functional polymers and coatings. The presence of multiple reactive functional groups makes it an attractive candidate for creating materials with tailored properties such as biocompatibility, mechanical strength, and thermal stability.

In conclusion, 3-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)methylpropanoic acid (CAS No. 683218-94-2) is a multifunctional compound with a wide range of applications in both research and industry. Its unique chemical structure and versatile reactivity make it an essential tool for chemists working on peptide synthesis, drug development, and materials science. As ongoing research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.